Cas no 102-16-9 (Benzyl phenylacetate)

• Product Name: Benzyl phenylacetate
• CAS No: 102-16-9
• MF: C₁₅H₁₄O₂
• MW: 226.270464420319
• MDL: MFCD00022045
• CID: 35172
• PubChem ID: 87574376
• Update Time: 2025-08-04

Benzyl phenylacetate Chemical and Physical Properties

Names and Identifiers

• Benzyl 2-phenylacetate
• Phenylacetic acid benzyl ester
• BENZYL PHENYLACETATE
• phenyl-acetic acid benzyl ester
• FEMA 2149
• Benzyl α-toluate
• Benzylphenylacetat
• Benzhydrol acetate
• Benzhydryl acetate
• Benzyl alpha-toluate
• Benzyl benzeneacetate
• benzylphenylacetate
• benzyl2-phenylacetate
• α-Phenylbenzyl=acetate
• BENZENEACETIC ACID, PHENYLMETHYL ESTER
• Phenylmethyl benzeneacetate
• Acetic acid, phenyl-, benzyl ester
• benzyl phenyl acetate
• BENZYLPHENYL ACETATE
• FEMA No. 2149
• Benzylphenylacetate fcc
• A7LDA0CIWF
• Phenylacetic acid, benzyl ester
• MIYFJEKZLFWKLZ-UHFFFAOYSA-N
• Benzyl-.alpha.-toluate
• Benzyl .alpha.-toluate
• Phenylacet
• Benzyl phenylacetate

• MDL： MFCD00022045
• Inchi： 1S/C15H14O2/c16-15(11-13-7-3-1-4-8-13)17-12-14-9-5-2-6-10-14/h1-10H,11-12H2
• InChI Key： MIYFJEKZLFWKLZ-UHFFFAOYSA-N
• SMILES： O=C(OCC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 226.09900
• Monoisotopic Mass: 226.09938
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: It is a colorless liquid with sweet jasmine aroma and honey like aroma.
• Density: 1.097
• Boiling Point: 320°C(lit.)
• Flash Point: 93 ºC
• Refractive Index: 1.555
• PSA: 26.30000
• LogP: 2.97250
• Solubility: It is miscible in ethanol, chloroform and diethyl ether.
• FEMA: 2149 | BENZYL PHENYLACETATE

Benzyl phenylacetate Security Information

• Hazardous Material transportation number：UN 3082 9 / PGIII
• WGK Germany：2
• Hazard Category Code： 50/53
• Safety Instruction： 60-61
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls
• Natural Products and Extracts Flavors and Fragrances Essential Oils
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on Benzyl phenylacetate

Benzyl Phenylacetate: A Comprehensive Overview

Benzyl Phenylacetate, also known by its CAS No. 102-16-9, is a versatile organic compound with significant applications in various industries. This compound, characterized by its aromatic and ester functional groups, has been a subject of extensive research due to its unique properties and potential uses. In recent years, advancements in synthetic methodologies and material science have further highlighted its importance in both academic and industrial settings.

The chemical structure of Benzyl Phenylacetate consists of a benzene ring attached to an acetate group via a methylene bridge. This structure not only imparts stability but also contributes to its distinctive reactivity. The compound is commonly synthesized through esterification reactions, where phenylacetic acid reacts with benzyl alcohol in the presence of an acid catalyst. Recent studies have explored greener synthesis routes, such as enzymatic catalysis and microwave-assisted synthesis, which offer improved yields and reduced environmental impact.

Benzyl Phenylacetate finds extensive use in the fragrance industry due to its pleasant floral aroma. It is often employed as a flavoring agent in cosmetics, perfumes, and food products. Beyond its sensory applications, the compound has shown promise in materials science, particularly in the development of high-performance polymers and coatings. Researchers have recently investigated its role as a precursor for synthesizing advanced materials with tailored properties, such as biodegradable polymers and stimuli-responsive hydrogels.

In the field of biotechnology, Benzyl Phenylacetate has emerged as a valuable compound for drug delivery systems. Its ability to form self-assembled structures makes it an ideal candidate for encapsulating bioactive molecules, enhancing their stability and bioavailability. Recent studies have demonstrated its potential in targeted drug delivery systems, where it serves as a carrier for anticancer drugs, improving therapeutic efficacy while minimizing side effects.

The environmental impact of Benzyl Phenylacetate has also garnered attention in recent years. As industries increasingly prioritize sustainability, researchers are exploring ways to optimize its production processes to reduce waste and energy consumption. Biocatalytic methods and recycling strategies have been proposed to enhance the eco-friendliness of this compound's manufacturing.

In conclusion, Benzyl Phenylacetate (CAS No. 102-16-9) stands out as a multifaceted compound with diverse applications across various sectors. Its chemical properties, coupled with ongoing innovations in synthesis and application techniques, ensure its continued relevance in both scientific research and industrial practices. As research progresses, new avenues for exploiting this compound's potential are expected to emerge, further solidifying its position as a key player in modern chemistry.